Cas no 908272-04-8 (tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate
• CAS No: 908272-04-8
• MF: C₁₃H₁₈BrNO₄S
• MW: 364.255321979523
• CID: 5627663
• PubChem ID: 68541571
• Update Time: 2025-06-09

tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl N-[2-[(4-bromophenyl)sulfonyl]ethyl]carbamate
• EN300-28300288
• tert-butyl N-[2-(4-bromobenzenesulfonyl)ethyl]carbamate
• [2-(4-Bromo-benzenesulfonyl)-ethyl]-carbamic acid tert-butyl ester
• SCHEMBL3184725
• ISVFJXQITVEDSF-UHFFFAOYSA-N
• 908272-04-8
• tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate

• Inchi： 1S/C13H18BrNO4S/c1-13(2,3)19-12(16)15-8-9-20(17,18)11-6-4-10(14)5-7-11/h4-7H,8-9H2,1-3H3,(H,15,16)
• InChI Key： ISVFJXQITVEDSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCNC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 363.01399g/mol
• Monoisotopic Mass: 363.01399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate

Teri-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate (CAS No. 908272-04-8)

The compound tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate, identified by the CAS registry number CAS No. 908272-04-8, is a significant molecule in the field of organic chemistry, particularly in the realms of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural properties and potential applications in drug design and catalytic processes.

Recent studies have highlighted the importance of tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate in the development of bioactive compounds. Its structure, featuring a sulfonyl group attached to a bromobenzene ring, provides a platform for exploring novel therapeutic agents. The sulfonyl group is known for its ability to enhance the stability and bioavailability of drugs, making this compound a valuable precursor in medicinal chemistry.

In terms of synthesis, researchers have employed various strategies to efficiently prepare CAS No. 908272-04-8. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also improves yield and purity. This method has been particularly effective in constructing the sulfonyl-containing moiety, a critical feature of this compound.

The application of tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate extends beyond pharmaceuticals. Its role as an intermediate in the synthesis of advanced polymers has been explored, with promising results in enhancing polymer stability and mechanical properties. This dual functionality underscores its versatility in both chemical and materials science.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic properties of CAS No. 908272-04-8. These studies reveal that the compound exhibits favorable electronic characteristics, making it a potential candidate for use in organic electronics and optoelectronic devices.

In conclusion, tert-butyl N-2-(4-bromobenzenesulfonyl)ethylcarbamate (CAS No. 908272-04-8) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in modern chemical science.